1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea

• Molecular Formula: C17H18ClFN2O2S
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea
• InChI: InChI=1S/C17H18ClFN2O2S/c1-22-15-10-14(16(23-2)9-13(15)18)21-17(24)20-8-7-11-3-5-12(19)6-4-11/h3-6,9-10H,7-8H2,1-2H3,(H2,20,21,24)
• InChI Key: PLZORQZBXQYQCK-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=S)NCCC2=CC=C(C=C2)F)OC)Cl

Description

1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is synthesized through a complex process and has been studied extensively to understand its mechanism of action and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. The compound has been shown to inhibit the activity of protein kinases, which play a role in cell growth and proliferation. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of neurotransmitters, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has been shown to have various biochemical and physiological effects. In cancer research, the compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's and Parkinson's disease research, the compound has been shown to improve cognitive function and have neuroprotective effects. The compound has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has several advantages and limitations for lab experiments. One advantage is its potential therapeutic applications, which make it a promising compound for drug development. Another advantage is its ability to inhibit the activity of certain enzymes and signaling pathways, which can be useful in studying these processes. One limitation is the complexity of its synthesis, which may make it difficult to obtain in large quantities. Another limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea. One direction is to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Another direction is to develop more efficient synthesis methods to obtain the compound in larger quantities. Additionally, further research is needed to explore its potential applications in the treatment of other diseases and to evaluate its safety and efficacy in clinical trials.
Conclusion
1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea is a complex chemical compound that has shown promise in scientific research for its potential therapeutic applications. The compound has been studied extensively to understand its mechanism of action and potential advantages and limitations in lab experiments. While there is still much to learn about this compound, its potential applications in the treatment of various diseases make it a promising area of research for the future.

Synthesis Methods

The synthesis of 1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea involves several steps. The starting materials for the synthesis are 4-chloro-2,5-dimethoxybenzaldehyde and 4-fluoroacetophenone, which are reacted with thiourea in the presence of a catalyst such as zinc chloride. The resulting product is purified through recrystallization to obtain the final product.

Scientific Research Applications

1-(4-Chloro-2,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has been studied extensively for its potential therapeutic applications. The compound has shown promise in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, the compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's and Parkinson's disease research, the compound has been shown to have neuroprotective effects and improve cognitive function.